Cas no 13307-61-4 (Benzene,[(2-methylpropyl)thio]-)
![Benzene,[(2-methylpropyl)thio]- structure](https://ossimg.kuujia.com/scimg/13500/13307-61-4x500.png)
13307-61-4 structure
Product Name:Benzene,[(2-methylpropyl)thio]-
Benzene,[(2-methylpropyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,[(2-methylpropyl)thio]-
- 2-methylpropylsulfanylbenzene
- isobutylthiobenzene
- Isobutyl phenyl sulfide
- Sulfide, isobutyl phenyl
- Einecs 236-334-0
- Isobutylphenyl sulfide
- [(2-Methylpropyl)thio]benzene
- (Isobutylthio)benzene
- 2-Methyl-1-propyl phenyl sulfide
- (Isobutylsulfanyl)benzene
- T8HCV9X3LJ
- Benzene, [(2-methylpropyl)thio]-
- UQRLAGGSKUVKMJ-UHFFFAOYSA-N
- NS00024259
- DTXSID50157937
- SCHEMBL94583
- phenyl-i-butylsulfide
- 13307-61-4
- [(2-METHYLPROPYL)SULFANYL]BENZENE
- (Isobutylsulfanyl)benzene #
-
- Inchi： 1S/C10H14S/c1-9(2)8-11-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
- InChI Key： UQRLAGGSKUVKMJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)CC(C)C
Computed Properties
- Exact Mass: 166.08172
- Monoisotopic Mass: 166.082
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 93
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 25.3A^2
Experimental Properties
- Density: 0.97
- Boiling Point: 235.3°C at 760 mmHg
- Flash Point: 94.6°C
- Refractive Index: 1.537
- PSA: 0
Benzene,[(2-methylpropyl)thio]- Related Literature
-
1. Stereoselective formation of aromatic sulphoxides by oxidation of sulphides and sulphoxides in the presence of bovine serum albuminToyonari Sugimoto,Toshio Kokubo,Jinsei Miyazaki,Shigeo Tanimoto,Masaya Okano J. Chem. Soc. Chem. Commun. 1979 1052
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